Cas no 2580208-97-3 (Methyl 2-(4-ethenylpiperidin-4-yl)acetate)

• Product Name: Methyl 2-(4-ethenylpiperidin-4-yl)acetate
• CAS No: 2580208-97-3
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5662465
• PubChem ID: 165891931
• Update Time: 2025-11-01

Methyl 2-(4-ethenylpiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580208-97-3
• EN300-27725136
• methyl 2-(4-ethenylpiperidin-4-yl)acetate
• Methyl 2-(4-ethenylpiperidin-4-yl)acetate

• Inchi： 1S/C10H17NO2/c1-3-10(8-9(12)13-2)4-6-11-7-5-10/h3,11H,1,4-8H2,2H3
• InChI Key： LJGHZXZJHCBEOH-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(C=C)CCNCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-(4-ethenylpiperidin-4-yl)acetate

Comprehensive Overview of Methyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS No. 2580208-97-3)

Methyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS No. 2580208-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring a piperidine core with an ethenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its versatile reactivity and functional group compatibility.

The compound’s molecular structure combines a piperidine ring with an acetate ester, making it a valuable building block for designing novel compounds. Its CAS number 2580208-97-3 ensures precise identification in regulatory and scientific databases, which is critical for reproducibility in research. Recent trends highlight its exploration in central nervous system (CNS) drug development, where piperidine derivatives are known to modulate neurotransmitter activity. This aligns with growing public interest in neurological health and cognitive enhancement, topics frequently searched in academic and AI-driven platforms.

From a synthetic chemistry perspective, Methyl 2-(4-ethenylpiperidin-4-yl)acetate offers advantages such as stability under mild conditions and compatibility with green chemistry principles. This resonates with the increasing demand for sustainable chemical processes, a hot topic in both industry and academia. Its ethenyl group also allows for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies. Such flexibility is highly sought after in medicinal chemistry, where small structural changes can significantly alter biological activity.

Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring purity and consistency in research applications. The rise of AI-assisted drug discovery has further amplified interest in such intermediates, as they serve as key inputs for machine learning models predicting molecular interactions. Searches for “piperidine-based drug candidates” or “ester derivatives in pharmaceuticals” reflect this trend, underscoring the compound’s relevance in modern science.

In summary, Methyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS No. 2580208-97-3) represents a critical tool for researchers exploring neuroactive compounds and sustainable synthesis. Its structural features and adaptability make it a focal point in both academic and industrial settings, addressing contemporary challenges in drug development and environmental chemistry. As scientific inquiries into brain health and eco-friendly synthesis continue to rise, this compound’s importance is poised to grow exponentially.